Cas no 2229399-96-4 (3-(difluoromethoxy)phenylmethanesulfonyl fluoride)

• Product Name: 3-(difluoromethoxy)phenylmethanesulfonyl fluoride
• CAS No: 2229399-96-4
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 6367737
• PubChem ID: 165870733
• Update Time: 2025-07-23

3-(difluoromethoxy)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)phenylmethanesulfonyl fluoride
• [3-(difluoromethoxy)phenyl]methanesulfonyl fluoride
• 2229399-96-4
• EN300-2003532

• Inchi： 1S/C8H7F3O3S/c9-8(10)14-7-3-1-2-6(4-7)5-15(11,12)13/h1-4,8H,5H2
• InChI Key： DNFNWRVZMZWPFI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(difluoromethoxy)phenylmethanesulfonyl fluoride

Introduction to 3-(difluoromethoxy)phenylmethanesulfonyl fluoride (CAS No: 2229399-96-4)

3-(difluoromethoxy)phenylmethanesulfonyl fluoride, identified by its CAS number 2229399-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in medicinal chemistry due to their reactivity and structural versatility. The presence of both a difluoromethoxy group and a phenylmethanesulfonyl fluoride moiety imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethoxy group, characterized by its electron-withdrawing nature, influences the electronic distribution of the aromatic ring, thereby enhancing its reactivity in cross-coupling reactions and other transition-metal-catalyzed processes. This feature is particularly advantageous in the development of novel pharmaceuticals, where precise control over molecular structure is crucial for optimizing biological activity. On the other hand, the phenylmethanesulfonyl fluoride component introduces a sulfonyl fluoride functionality, which is known for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of diverse substituents into the molecular framework.

In recent years, there has been a surge in research focused on leveraging sulfonyl fluorides for the development of innovative therapeutic agents. The unique reactivity of these compounds allows for efficient construction of complex scaffolds, which are often essential for achieving high affinity and selectivity towards biological targets. For instance, studies have demonstrated that sulfonyl fluorides can be employed in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs that target critical disease pathways. The compound 3-(difluoromethoxy)phenylmethanesulfonyl fluoride (CAS No: 2229399-96-4) stands out as a promising building block in this context, offering chemists a versatile tool for exploring new chemical space.

One of the most compelling aspects of this compound is its potential application in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that exhibit preliminary biological activity and then systematically expanding upon these fragments to develop lead compounds. The structural features of 3-(difluoromethoxy)phenylmethanesulfonyl fluoride make it an ideal candidate for such investigations. Its ability to undergo facile functionalization allows researchers to rapidly generate libraries of derivatives, which can then be screened for biological activity. This strategy has been successfully employed in the discovery of drugs targeting diseases such as cancer, infectious diseases, and neurodegenerative disorders.

Moreover, the difluoromethoxy group has been shown to enhance metabolic stability and binding affinity in drug candidates. Fluorine atoms are known to modulate pharmacokinetic properties by influencing lipophilicity and binding interactions with biological targets. By incorporating a difluoromethoxy moiety into a molecule like 3-(difluoromethoxy)phenylmethanesulfonyl fluoride, chemists can potentially improve the drug-like properties of their candidates without significantly altering their core structure. This has been a key factor in the design of next-generation pharmaceuticals that exhibit improved efficacy and reduced side effects.

The synthetic utility of 3-(difluoromethoxy)phenylmethanesulfonyl fluoride (CAS No: 2229399-96-4) extends beyond traditional pharmaceutical applications. It has found utility in materials science and agrochemical research, where its reactivity enables the synthesis of novel polymers and specialty chemicals. For example, sulfonyl fluorides can be used to introduce fluorinated side chains into polymers, enhancing their thermal stability and chemical resistance. Similarly, in agrochemicals, these compounds serve as intermediates for developing pesticides and herbicides with improved efficacy and environmental safety.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies. The use of 3-(difluoromethoxy)phenylmethanesulfonyl fluoride as a starting material aligns with these principles by enabling efficient multi-step syntheses that minimize waste and reduce environmental impact. Researchers have developed catalytic systems that facilitate selective transformations while maintaining high yields, thereby reducing the need for harsh reagents or extensive purification steps. Such innovations are critical for ensuring that pharmaceutical development remains both innovative and environmentally responsible.

In conclusion, 3-(difluoromethoxy)phenylmethanesulfonyl fluoride (CAS No: 2229399-96-4) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly important role in shaping the future of drug discovery and materials science.